Cas no 827614-44-8 (3-isopropyl-1-phenyl-1H-pyrazol-5-amine)

3-isopropyl-1-phenyl-1H-pyrazol-5-amine structure
827614-44-8 structure
Product Name:3-isopropyl-1-phenyl-1H-pyrazol-5-amine
CAS No:827614-44-8
MF:C12H15N3
MW:201.267602205276
MDL:MFCD05664140
CID:2106210
PubChem ID:2759506
Update Time:2025-04-21

3-isopropyl-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-isopropyl-1-phenyl-1H-pyrazol-5-amine
    • CS-0239597
    • 3-iso-propyl-1-phenyl-1h-pyrazol-5-amine
    • AKOS009334668
    • CIB61444
    • FS-4125
    • C93299
    • 833-311-2
    • 2-phenyl-5-propan-2-ylpyrazol-3-amine
    • DTXSID401254797
    • DTXCID401685556
    • SCHEMBL1012992
    • Z385403950
    • 1-phenyl-3-(propan-2-yl)-1h-pyrazol-5-amine
    • EN300-215839
    • 827614-44-8
    • MFCD05664140
    • RZIRPJOVBWGTDI-UHFFFAOYSA-N
    • DA-23489
    • 3-(1-Methylethyl)-1-phenyl-1H-pyrazol-5-amine
    • MDL: MFCD05664140
    • Inchi: 1S/C12H15N3/c1-9(2)11-8-12(13)15(14-11)10-6-4-3-5-7-10/h3-9H,13H2,1-2H3
    • InChI Key: RZIRPJOVBWGTDI-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C(=CC(C(C)C)=N1)N

Computed Properties

  • Exact Mass: 201.126597491Da
  • Monoisotopic Mass: 201.126597491Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Melting Point: 86-89°C

3-isopropyl-1-phenyl-1H-pyrazol-5-amine Pricemore >>

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